Cas no 1196151-93-5 (5-ethynyl-2-(pyrrolidin-1-yl)pyridine)

• Product Name: 5-ethynyl-2-(pyrrolidin-1-yl)pyridine
• CAS No: 1196151-93-5
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2616478
• PubChem ID: 57416838
• Update Time: 2025-06-11

5-ethynyl-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2-pyrrolidin-1-ylpyridine
• 5-ethynyl-2-(pyrrolidin-1-yl)pyridine
• Pyridine, 5-ethynyl-2-(1-pyrrolidinyl)-
• 1196151-93-5
• EN300-1859148
• AB69049
• DTXSID70726200

• Inchi： 1S/C11H12N2/c1-2-10-5-6-11(12-9-10)13-7-3-4-8-13/h1,5-6,9H,3-4,7-8H2
• InChI Key： QCWQXLKLNMKUOL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#C)=CN=2)CCCC1

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-ethynyl-2-(pyrrolidin-1-yl)pyridine

5-ethynyl-2-(pyrrolidin-1-yl)pyridine: A Versatile Compound with Potential in Medicinal Chemistry

5-ethynyl-2-(pyrrolidin-1-yl)pyridine (CAS No. 1196151-93-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, characterized by its pyridine core and ethynyl and pyrrolidine substituents, offers a promising scaffold for the development of novel therapeutic agents.

The chemical structure of 5-ethynyl-2-(pyrrolidin-1-yl)pyridine consists of a pyridine ring with an ethynyl group at the 5-position and a pyrrolidine moiety at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 5-ethynyl-2-(pyrrolidin-1-yl)pyridine in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain cancer cell lines. The ethynyl group, in particular, has been implicated in enhancing the compound's ability to interact with specific protein targets, thereby potentiating its therapeutic effects.

In addition to its anticancer properties, 5-ethynyl-2-(pyrrolidin-1-yl)pyridine has also been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The pyrrolidine moiety plays a crucial role in this context by enhancing the compound's ability to cross the blood-brain barrier and exert its neuroprotective effects.

The versatility of 5-ethynyl-2-(pyrrolidin-1-yl)pyridine extends beyond its direct biological activities. The compound serves as an excellent starting material for the synthesis of more complex molecules with enhanced pharmacological profiles. For example, researchers have utilized this scaffold to develop prodrugs that are activated under specific physiological conditions, thereby improving their therapeutic index and reducing side effects.

In the realm of chemical biology, 5-ethynyl-2-(pyrrolidin-1-yl)pyridine has been employed as a tool compound to probe cellular processes. Its unique structure allows it to be easily modified with various functional groups, enabling scientists to study protein-protein interactions and signaling pathways with high precision. This application has significant implications for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis of 5-ethynyl-2-(pyrrolidin-1-yl)pyridine is well-documented in the literature, with several efficient routes reported. One common approach involves the coupling of 5-bromo-pyridine with ethynyltrimethylsilane followed by deprotection and subsequent reaction with pyrrolidine. This multi-step process yields high-purity product with good yields, making it suitable for large-scale production.

In conclusion, 5-ethynyl-2-(pyrrolidin-1-yl)pyridine (CAS No. 1196151-93-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding of various diseases and developing novel therapeutic strategies.